Cas no 1420899-51-9 (1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid)
1420899-51-9 structure
Product Name:1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid
CAS No:1420899-51-9
MF:C13H16BrNO4S
MW:362.239441871643
CID:2173726
Update Time:2023-08-05
1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid
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- Inchi: 1S/C13H16BrNO4S/c14-9-10-1-3-12(4-2-10)20(18,19)15-7-5-11(6-8-15)13(16)17/h1-4,11H,5-9H2,(H,16,17)
- InChI Key: KVAWYTHSEIKJDM-UHFFFAOYSA-N
- SMILES: BrCC1C=CC(=CC=1)S(N1CCC(C(=O)O)CC1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 432
- Topological Polar Surface Area: 83.1
1-((4-(Bromomethyl)phenyl)sulfonyl)piperidine-4-carboxylic acid Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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